Cas no 28871-71-8 (Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylicacid, 2-methyl-, (endo,endo)- (9CI))

Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylicacid, 2-methyl-, (endo,endo)- (9CI) structure
28871-71-8 structure
Product Name:Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylicacid, 2-methyl-, (endo,endo)- (9CI)
CAS No:28871-71-8
MF:C10H12O4
MW:196.199883460999
CID:289879
PubChem ID:428423
Update Time:2025-04-19

Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylicacid, 2-methyl-, (endo,endo)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylicacid, 2-methyl-, (endo,endo)- (9CI)
    • 3-methylbicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid
    • (+-)-2-Methyl-norborn-5-en-2endo,3endo-dicarbonsaeure
    • (+-)-2-methyl-norborn-5-ene-2endo,3endo-dicarboxylic acid
    • 2-exo-Methyl-bicyclo< 2.2.1> -hepten-5-2-endo,3-endo-dicarbonsaeure
    • 2-methylbicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid
    • AC1L8LHI
    • AG-B-91690
    • AGN-PC-00H5NL
    • CTK7I6412
    • NSC237772
    • SureCN1062711
    • NSC-237772
    • methylhimic acid
    • DTXSID90330267
    • 28871-71-8
    • SCHEMBL1062711
    • Inchi: 1S/C10H12O4/c1-10(9(13)14)6-3-2-5(4-6)7(10)8(11)12/h2-3,5-7H,4H2,1H3,(H,11,12)(H,13,14)
    • InChI Key: OJVQNVMHJWSOSY-UHFFFAOYSA-N
    • SMILES: OC(C1(C)C(C(=O)O)C2C=CC1C2)=O

Computed Properties

  • Exact Mass: 196.07356
  • Monoisotopic Mass: 196.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Density: 1.387
  • Boiling Point: 401°Cat760mmHg
  • Flash Point: 210.5°C
  • Refractive Index: 1.575
  • PSA: 74.6
  • LogP: 0.98400
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